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Compound of Interest

Compound Name: Fenthion sulfone

Cat. No.: B144504

Authoritative Guidance for Researchers on the Proper Management and Disposal of Fenthion
Sulfone, Ensuring Laboratory Safety and Regulatory Compliance.

Fenthion sulfone, a metabolite of the organothiophosphate insecticide fenthion, is classified
as an acutely toxic substance.[1][2][3] Proper handling and disposal are critical to protect
laboratory personnel and the environment from potential harm. This guide provides detailed,
step-by-step procedures for the safe disposal of fenthion sulfone from a laboratory setting, in
alignment with federal and local regulations.

Immediate Safety and Hazard Profile

Fenthion sulfone is categorized as "Toxic if swallowed" and may be harmful in contact with
skin.[1] As a metabolite of an organophosphate pesticide, it should be handled with the same
level of caution as its parent compound, which is known for its neurotoxic effects through
cholinesterase inhibition. All disposal procedures must be conducted in accordance with the
material's Safety Data Sheet (SDS) and relevant environmental regulations.
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Hazard and Regulatory Profile: Fenthion

Sulfone

Primary Hazard Class Acute Toxicity, Oral (Category 3)[2]

GHS Signal Word Danger

Hazard Statements H301: Toxic if swallowed
Resource Conservation and Recovery Act

Regulatory Framework (RCRA), Federal Insecticide, Fungicide, and
Rodenticide Act (FIFRA)

Disposal Classification Hazardous Waste

UN Number UN 2811 (for Toxic Solid, Organic, N.O.S.)

] ) Must be disposed of as hazardous waste; avoid
Special Precautions ]
release to the environment.

**Step-by-Step Disposal Protocol for Fenthion
Sulfone

This protocol outlines the essential steps for managing fenthion sulfone waste from
generation to pickup by a certified hazardous waste handler.

Step 1: Personal Protective Equipment (PPE)

Before handling fenthion sulfone in any capacity, ensure you are wearing the appropriate
PPE.

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
e Eye Protection: Chemical safety goggles or a face shield.

o Lab Coat: A standard lab coat is required. For tasks with a higher risk of splashes, a
chemically resistant apron is recommended.

» Respiratory Protection: Use a certified respirator if handling the powder outside of a chemical
fume hood or if aerosolization is possible.
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Step 2: Waste Segregation and Collection
Proper segregation is crucial to prevent dangerous chemical reactions.

o Designate a Waste Container: Use a dedicated, chemically compatible container for
fenthion sulfone waste. The container must be in good condition, leak-proof, and have a
secure, screw-top lid.

e Collect Waste:

o Solid Waste: Collect pure fenthion sulfone, contaminated lab materials (e.g., weigh
boats, pipette tips, gloves), and spill cleanup debris in the designated solid waste
container.

o Liquid Waste: For solutions containing fenthion sulfone, use a designated, leak-proof
liquid waste container. Do not mix with other incompatible solvent waste streams.

e Rinsate Collection: For containers that held pure fenthion sulfone, the first one to three
rinses must be collected as hazardous waste. Subsequent rinses of the emptied container
can typically be managed as non-hazardous waste, but institutional policies may vary.

Step 3: Labeling Hazardous Waste
Accurate labeling is a key requirement for regulatory compliance.

o Attach a Hazardous Waste Tag: As soon as the first drop of waste is added, affix a
hazardous waste tag provided by your institution's Environmental Health and Safety (EHS)
department.

o Complete the Tag: Fill out the tag completely and legibly. Include:

The words "Hazardous Waste".

[¢]

[¢]

The full chemical name: "Fenthion sulfone".

[e]

The specific hazard characteristics (e.g., "Toxic").

The accumulation start date.

o
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o The name of the principal investigator and the laboratory location.
Step 4: Storage in a Satellite Accumulation Area (SAA)
Waste must be stored safely at or near the point of generation.

e Location: Store the sealed waste container in a designated SAA within the laboratory. This
area must be under the control of laboratory personnel.

o Secondary Containment: Place the waste container in a larger, chemically resistant
secondary container (such as a plastic tub) to contain any potential leaks.

e Segregation: Ensure the container is stored away from incompatible materials.

» Accumulation Limits: Fenthion sulfone is acutely toxic. Therefore, laboratories are typically
limited to accumulating no more than one quart of this type of "P-listed" or acutely hazardous
waste at any one time. Once this limit is reached, a pickup must be requested.

Step 5: Arranging for Disposal
Hazardous waste must be disposed of through your institution's official channels.

¢ Request a Pickup: Once the waste container is full or the accumulation time limit is
approaching (typically 9-12 months, but check with your EHS office), schedule a pickup
through your institution’s EHS department.

e Do Not Dispose Down the Drain: Under no circumstances should fenthion sulfone or
materials contaminated with it be disposed of in the sewer system or regular trash. This is
illegal and environmentally harmful.

Logical Workflow for Fenthion Sulfone Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of fenthion sulfone waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Fenthion Sulfone waste.
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Disclaimer: This document provides general guidance. Researchers must always consult their
institution's specific waste management policies and the chemical's Safety Data Sheet (SDS)
before handling or disposing of any hazardous material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

